Cas no 1823930-94-4 (5-Bromo-3-chloro-6-methylpyrazin-2-amine)

• Product Name: 5-Bromo-3-chloro-6-methylpyrazin-2-amine
• CAS No: 1823930-94-4
• MF: C₅H₅BrClN₃
• MW: 222.470298528671
• MDL: MFCD27923207
• CID: 5059559
• Update Time: 2026-02-28

5-Bromo-3-chloro-6-methylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-6-methylpyrazin-2-amine

• MDL： MFCD27923207
• Inchi： 1S/C5H5BrClN3/c1-2-3(6)10-4(7)5(8)9-2/h1H3,(H2,8,9)
• InChI Key： WMVGGBPBYGQRQE-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(=C(N=1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8

Additional information on 5-Bromo-3-chloro-6-methylpyrazin-2-amine

5-Bromo-3-chloro-6-methylpyrazin-2-amine: A Comprehensive Overview

The compound 5-Bromo-3-chloro-6-methylpyrazin-2-amine, identified by the CAS number 1823930-94-4, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazine derivatives, which have been extensively studied due to their unique electronic properties and structural versatility. The presence of bromine, chlorine, and methyl substituents on the pyrazine ring introduces intriguing electronic effects that make this compound a valuable subject for research.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery and materials science. The 5-Bromo and 3-chloro substituents on the pyrazine ring contribute to its aromaticity and stability, while the 6-methyl group introduces steric effects that can influence the molecule's reactivity and solubility. These properties make 5-Bromo-3-chloro-6-methylpyrazin-2-amine a promising candidate for applications in organic electronics, catalysis, and medicinal chemistry.

In terms of synthesis, researchers have developed several efficient methods to prepare this compound. One common approach involves the substitution reaction of pyrazine with bromine and chlorine atoms, followed by alkylation to introduce the methyl group. The synthesis process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further improved the efficiency of these reactions, making large-scale production more feasible.

The electronic properties of 5-Bromo-3-chloro-6-methylpyrazin-2-amine have been extensively studied using computational chemistry techniques. These studies reveal that the molecule exhibits a conjugated π-system with significant electron-withdrawing effects due to the halogen substituents. This makes it an excellent candidate for use in organic semiconductors, where such properties are crucial for achieving high charge carrier mobility.

In medicinal chemistry, this compound has shown potential as a lead molecule for drug development. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it a valuable tool in designing new therapeutic agents. Recent research has focused on its potential as an inhibitor of certain enzymes involved in disease pathways, opening up new avenues for drug discovery.

The environmental impact of synthesizing and using this compound is another area of interest. Researchers are exploring greener synthesis methods that minimize waste and reduce the use of hazardous reagents. Additionally, studies on its biodegradability and toxicity are being conducted to ensure its safe use in industrial and medical applications.

In conclusion, 5-Bromo-3-chloro-6-methylpyrazin-2-amine, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications in organic electronics, catalysis, and medicinal chemistry make it a valuable compound for future technological advancements. As research progresses, we can expect even more innovative uses for this intriguing molecule.